6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine

• IUPAC Name: tetrazolo[1,5-b][1,2,4,5]tetrazin-6-amine
• InChI: InChI=1S/C2H2N8/c3-1-4-5-2-6-8-9-10(2)7-1/h(H2,3,7)
• InChI Key: BMPGFKZAHMPVAL-UHFFFAOYSA-N
• Canonical SMILES: C1(=NN2C(=NN=N2)N=N1)N
• Molecular Formula: C2H2N8
• Molecular Weight: 138.09 g/mol

Description

“6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine” is a high-nitrogen compound. These compounds are characterized by high nitrogen contents (59.6–76.8%) and tremendous ring-strain energy. They exhibit high positive heats of formation, much higher than those of RDX and HMX. The high enthalpies and extensive noncovalent interactions (hydrogen bonds and π–π interaction) impart them with promising detonation performance.

Synthesis Analysis

The synthesis of these high-nitrogen compounds involves the creation of energetic salts. All new compounds are well characterized by IR and multinuclear NMR spectroscopy, thermal analysis, and elemental analysis. Some of them were further determined by single crystal X-ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds is determined by single crystal X-ray diffraction analysis. They are characterized by high nitrogen contents and tremendous ring-strain energy.

Chemical Reactions Analysis

These compounds exhibit high positive heats of formation, which is an indication of their reactivity. They also have extensive noncovalent interactions, including hydrogen bonds and π–π interactions.

Physical And Chemical Properties Analysis

These compounds have high nitrogen contents (59.6–76.8%) and tremendous ring-strain energy. They exhibit high positive heats of formation, much higher than those of RDX and HMX. They also have high enthalpies and extensive noncovalent interactions.

Scientific Research Applications

• Energetic Material with High Density : Hao Wei, Jiaheng Zhang, and J. Shreeve (2015) synthesized a novel N-oxide high-nitrogen compound, 6-amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine-7-N-oxide, noting its high density, excellent detonation properties, and acceptable impact and friction sensitivities. This suggests its potential application as an energetic material (Wei, Zhang, & Shreeve, 2015).

• Formation as a Final Product in Azido-Cyclization : Danxia Zhao, Meifang Lv, and C. Cai (2015) investigated the azido-tetrazolo tautomerizations of 3,6-diazido-1,2,4,5-tetrazine (DIAT) and found that 6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine is irreversibly formed as the final product by azido-cyclization in DMSO. This compound's crystal density and explosive decomposition suggest its use as a primary explosive (Zhao, Lv, & Cai, 2015).

• High-Nitrogen Energetic Materials : A review by Yang Shi-qing (2003) on high-nitrogen energetic materials discusses compounds derived from tetrazole and tetrazine, including 6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine. These compounds are noted for their positive heats of formation, higher density, and potential applications in explosives, propellants, and pyrotechnics (Shi-qing, 2003).

• Use in Solid Fuel Micropropulsion : Arif Ali, S. Son, M. Hiskey, and D. Naud (2004) investigated the use of high-nitrogen compounds, including 6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine derivatives, as solid fuels in micropropulsion systems. Their study highlighted the ease of ignition, safety characteristics, and long-term storage capability of these materials (Ali, Son, Hiskey, & Naud, 2004).

• Synthesis and Biological Activity : The synthesis and biological activity of related compounds, such as 3-guanidino-6-R-imidazo[1,2-b]- and 6-guanidino-3-R-[1,2,4]triazolo[4,3-b][1,2,4,5]tetrazines, have been studied. These compounds have shown high antibacterial and antiglycation activity, suggesting potential medical or biological applications (Ishmetova et al., 2018).

Safety And Hazards

While the specific safety and hazards of “6-Amino-tetrazolo[1,5-b]-1,2,4,5-tetrazine” are not detailed in the sources, it’s important to note that high-nitrogen compounds can be highly reactive and potentially explosive.